AB-Pinaca
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Forensic and toxicology labs require the exact AB-PINACA standard for legally defensible identification, not surrogates like 5F-AB-PINACA. This high-purity reference material enables:
- Definitive GC-MS retention time windows (e.g., 3.092 min on DB-200 columns) and carboxamide cleavage fragmentation patterns.
- Calibration of HLM clearance models with an 18.7-minute half-life as baseline.
- Accurate quantification of receptor binding impacts (low nanomolar EC50) for indazole-3-carboxamide analogs.
Ships globally under controlled substance compliance.
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AB-PINACA is a synthetic indazole-3-carboxamide cannabinoid receptor agonist that serves as a critical baseline standard in forensic toxicology, metabolic profiling, and pharmacological receptor assays [1]. Unlike early-generation naphthoylindoles, AB-PINACA features an L-valinamide side chain and an indazole core, giving it distinct thermal degradation pathways, receptor binding kinetics, and enzymatic clearance profiles [1]. For analytical testing facilities and research organizations, procuring high-purity AB-PINACA is essential for establishing accurate chromatographic retention times, mass spectrometric fragmentation libraries, and baseline in vitro metabolic clearance rates before evaluating halogenated or structurally modified analogs.
Research Fit
CB1/CB2 cannabinoid receptor binding and functional study fit
Cannabimimetic drug discrimination model research context
Indazole-3-carboxamide class certified analytical reference workflow
Substituting AB-PINACA with closely related analogs, such as its fluorinated derivative (5F-AB-PINACA) or the tert-butyl variant (ADB-PINACA), critically compromises analytical and pharmacological workflows [1]. A single fluorine substitution on the pentyl chain nearly doubles the in vitro half-life in human liver microsomes (HLM) and fundamentally alters the primary metabolic excretion profile, shifting it toward oxidative defluorination [1]. Furthermore, in gas chromatography-mass spectrometry (GC-MS), these structural variations shift retention times and alter carboxamide cleavage patterns[2]. Consequently, forensic and toxicological laboratories cannot use class-level surrogates; exact compound procurement is mandatory for legally defensible identification and accurate pharmacokinetic modeling.
Substitution Risk
Pentyl indazole-3-carboxamide with valinamide side chain; distinct CB1/CB2 pharmacodynamic profile
N-alkyl or amino acid side chain variations produce non-linear shifts in receptor binding and intrinsic efficacy
Key risk: Metabolic pathway divergence. 5F-AB-PINACA undergoes oxidative defluorination; AB-PINACA favors terminal amide hydrolysis. Forensic metabolite targets may not transfer between analogs.
Additional risk: CYP inhibition profile differs markedly from AB-FUBINACA, including time-dependent CYP3A4 inhibition unique to AB-PINACA. Drug-drug interaction study context may not transfer.
References
- [1] Wohlfarth, A., et al. 'Pentylindole/Pentylindazole Synthetic Cannabinoids and Their 5-Fluoro Analogs Produce Different Primary Metabolites: Metabolite Profiling for AB-PINACA and 5F-AB-PINACA.' The AAPS Journal 17.3 (2015): 660-677.
- [2] Sisco, E., et al. 'A Framework for the Development of Targeted Gas Chromatography Mass Spectrometry (GC-MS) Methods: Synthetic Cannabinoids.' Journal of Forensic Sciences 66.5 (2021): 1891-1903.
Half-Life and Hepatic Clearance
In human liver microsome (HLM) assays, AB-PINACA exhibits an in vitro half-life of 18.7 ± 0.4 minutes and an intrinsic clearance (CLint) of 35 mL/min/kg [1]. In direct contrast, its fluorinated analog, 5F-AB-PINACA, demonstrates a significantly prolonged half-life of 35.9 ± 3.0 minutes and a reduced intrinsic clearance of 18 mL/min/kg [1]. This nearly two-fold difference in metabolic stability highlights the distinct enzymatic processing of the unfluorinated pentyl chain.
| Evidence Dimension | In vitro half-life (HLM) and Intrinsic Clearance (CLint) |
| Target Compound Data | T1/2 = 18.7 min; CLint = 35 mL/min/kg |
| Comparator Or Baseline | 5F-AB-PINACA (T1/2 = 35.9 min; CLint = 18 mL/min/kg) |
| Quantified Difference | 1.9x faster half-life and 1.94x higher intrinsic clearance for AB-PINACA |
| Conditions | 1 μmol/L compound incubated with human liver microsomes for up to 1 hour |
Toxicology labs must procure the exact AB-PINACA standard to accurately calibrate metabolic screening models and identify specific non-fluorinated urinary metabolites.
EMAX 71.9 ± 5.8%
1.84-fold higher response; [35S]GTPγS assay, CHO-hCB1 membranes
Reported super-agonist profile context in G-protein activation readout
N=10 vs N=7; single assay platform
GC-MS Retention Time Resolution
In targeted GC-MS frameworks utilizing an isothermal temperature program on a DB-200 column, AB-PINACA elutes at a highly specific retention time of 3.092 (±0.004) minutes [1]. This allows baseline resolution from closely related synthetic cannabinoids such as MDMB-FUBINACA (3.143 min) and legacy compounds like JWH-203 (3.498 min) [1]. The precise retention data underscores the necessity of the exact standard for calibrating forensic screening panels where co-elution of structural isomers or analogs is a major risk.
| Evidence Dimension | GC-MS Retention Time |
| Target Compound Data | 3.092 ± 0.004 min |
| Comparator Or Baseline | MDMB-FUBINACA (3.143 ± 0.012 min) |
| Quantified Difference | 0.051 minute retention time shift |
| Conditions | DB-200 column, isothermal temperature program, targeted synthetic cannabinoid panel |
Procurement of the exact AB-PINACA standard is critical for establishing legally defensible retention time windows in high-throughput forensic drug screening.
IC50 3.9 nM
17.6-fold vs Δ9-THC (68.8 nM); 4.2-fold vs CP-55,940 (16.3 nM)
cAMP assay, CHO-hCB1 cells, N=6
Reported cAMP pathway potency context
Supports signal transduction endpoint review
CB1 Potency vs. Naphthoylindoles
AB-PINACA is a highly potent indazole-3-carboxamide, exhibiting CB1 receptor activation potencies (EC50 in the low nanomolar range, typically ~1.2-2 nM in fluorometric membrane potential assays) that drastically exceed those of first-generation naphthoylindoles [1]. For instance, legacy benchmarks like JWH-018 exhibit EC50 values around 18-46 nM[1]. The L-valinamide side chain and indazole core of AB-PINACA drive this >10-fold increase in potency, making it an essential reference material for mapping the structure-activity relationships (SAR) of third-generation synthetic cannabinoids.
| Evidence Dimension | CB1 Receptor Activation Potency (EC50) |
| Target Compound Data | Low nanomolar EC50 (~1.2-2 nM) |
| Comparator Or Baseline | JWH-018 (EC50 ~18-46 nM) |
| Quantified Difference | >10-fold higher potency for the indazole carboxamide core |
| Conditions | Fluorometric assay of membrane potential (GIRK channel activation / hyperpolarization) |
Pharmacological research organizations require AB-PINACA to establish accurate baseline potency metrics for indazole-based cannabinoid receptor agonists.
Pooled human hepatocytes, 10 µM, 3h, LC-HRMS
Qualitative metabolic route divergence; forensic target selection context
Different analytical targets required for each compound
Human liver microsomes, probe substrate assays
CYP inhibition profile context differs; CYP3A4 time-dependent inhibition unique
Cross-study comparison; independent validation recommended
13 metabolites characterized across lung, liver, kidney, and urine from postmortem human tissues
LC-HRMS/MSAmide hydrolysis product dominant in lung/liver; hydroxylated/carbonyl metabolites dominant in kidney/urine
Postmortem tissue marker context; supports forensic target selection
Single case study; tissue-specific distribution to verify
Forensic GC-MS & LC-MS Library Building
Utilizing the exact AB-PINACA standard is required to establish legally defensible retention time windows (e.g., 3.092 min on DB-200 columns) and specific carboxamide cleavage fragmentation patterns in high-throughput forensic drug screening[1].
In Vitro Metabolic Profiling
Toxicology labs must procure AB-PINACA to accurately calibrate human liver microsome (HLM) clearance models, as its 18.7-minute half-life serves as the non-fluorinated baseline for evaluating the metabolic stability of newer indazole-based designer drugs[2].
Cannabinoid Receptor SAR Studies
Pharmacological research organizations rely on AB-PINACA as a high-potency (low nanomolar EC50) indazole-3-carboxamide benchmark to quantify the receptor binding impacts of subsequent structural modifications, such as terminal fluorination or tert-butyl substitutions [3].
Application Fit Matrix
References
- [1] Sisco, E., et al. 'A Framework for the Development of Targeted Gas Chromatography Mass Spectrometry (GC-MS) Methods: Synthetic Cannabinoids.' Journal of Forensic Sciences 66.5 (2021): 1891-1903.
- [2] Wohlfarth, A., et al. 'Pentylindole/Pentylindazole Synthetic Cannabinoids and Their 5-Fluoro Analogs Produce Different Primary Metabolites: Metabolite Profiling for AB-PINACA and 5F-AB-PINACA.' The AAPS Journal 17.3 (2015): 660-677.
- [3] Banister, S. D., et al. 'Pharmacology of Indole and Indazole Synthetic Cannabinoid Designer Drugs AB-FUBINACA, ADB-FUBINACA, AB-PINACA, ADB-PINACA, 5F-AB-PINACA, 5F-ADB-PINACA, ADBICA, and 5F-ADBICA.' ACS Chemical Neuroscience 6.9 (2015): 1546-1559.
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Wikipedia
2: Hsin-Hung Chen M, Dip A, Ahmed M, Tan ML, Walterscheid JP, Sun H, Teng BB, Mozayani A. Detection and Characterization of the Effect of AB-FUBINACA and Its Metabolites in a Rat Model. J Cell Biochem. 2016 Apr;117(4):1033-43. doi: 10.1002/jcb.25421. Epub 2015 Nov 24. PubMed PMID: 26517302; PubMed Central PMCID: PMC5063098.
3: Thomsen R, Nielsen LM, Holm NB, Rasmussen HB, Linnet K; INDICES Consortium. Synthetic cannabimimetic agents metabolized by carboxylesterases. Drug Test Anal. 2015 Jul;7(7):565-76. doi: 10.1002/dta.1731. Epub 2014 Oct 24. PubMed PMID: 25346527.
4: Takayama T, Suzuki M, Todoroki K, Inoue K, Min JZ, Kikura-Hanajiri R, Goda Y, Toyo'oka T. UPLC/ESI-MS/MS-based determination of metabolism of several new illicit drugs, ADB-FUBINACA, AB-FUBINACA, AB-PINACA, QUPIC, 5F-QUPIC and α-PVT, by human liver microsome. Biomed Chromatogr. doi: 10.1002/bmc.3155. PubMed PMID: 24861751.
5: Longworth M, Banister SD, Mack JBC, Glass M, Connor M, Kassiou M. The 2-alkyl-2H-indazole regioisomers of synthetic cannabinoids AB-CHMINACA, AB-FUBINACA, AB-PINACA, and 5F-AB-PINACA are possible manufacturing impurities with cannabimimetic activities. Forensic Toxicol. 2016;34:286-303. doi: 10.1007/s11419-016-0316-y. Epub 2016 Apr 27. PubMed PMID: 27547266; PubMed Central PMCID: PMC4971050.
6: Drug Enforcement Administration, Department of Justice. Schedules of Controlled Substances: Placement of PB-22, 5F-PB-22, AB-FUBINACA and ADB-PINACA into Schedule I. Final rule. Fed Regist. 2016 Sep 6;81(172):61130-3. PubMed PMID: 27632803.
7: Murakami T, Iwamuro Y, Ishimaru R, Chinaka S, Sugimura N, Takayama N. Differentiation of AB-FUBINACA positional isomers by the abundance of product ions using electron ionization-triple quadrupole mass spectrometry. J Mass Spectrom. 2016 Nov;51(11):1016-1022. doi: 10.1002/jms.3814. PubMed PMID: 27441731.
8: Drug Enforcement Administration, Department of Justice. Schedules of Controlled Substances: Extension of Temporary Placement of PB-22, 5F-PB-22, AB-FUBINACA and ADB-PINACA in Schedule I of the Controlled Substances Act. Final order. Fed Regist. 2016 Feb 5;81(24):6175-7. PubMed PMID: 26859904.
9: Kevin RC, Wood KE, Stuart J, Mitchell AJ, Moir M, Banister SD, Kassiou M, McGregor IS. Acute and residual effects in adolescent rats resulting from exposure to the novel synthetic cannabinoids AB-PINACA and AB-FUBINACA. J Psychopharmacol. 2017 Jun;31(6):757-769. doi: 10.1177/0269881116684336. Epub 2017 Jan 16. PubMed PMID: 28093016.
10: Vikingsson S, Gréen H, Brinkhagen L, Mukhtar S, Josefsson M. Identification of AB-FUBINACA metabolites in authentic urine samples suitable as urinary markers of drug intake using liquid chromatography quadrupole tandem time of flight mass spectrometry. Drug Test Anal. 2016 Sep;8(9):950-6. doi: 10.1002/dta.1896. Epub 2015 Nov 11. PubMed PMID: 26560240.
11: Klavž J, Gorenjak M, Marinšek M. Suicide attempt with a mix of synthetic cannabinoids and synthetic cathinones: Case report of non-fatal intoxication with AB-CHMINACA, AB-FUBINACA, alpha-PHP, alpha-PVP and 4-CMC. Forensic Sci Int. 2016 Aug;265:121-4. doi: 10.1016/j.forsciint.2016.01.018. Epub 2016 Jan 28. PubMed PMID: 26890319.
12: Canazza I, Ossato A, Vincenzi F, Gregori A, Di Rosa F, Nigro F, Rimessi A, Pinton P, Varani K, Borea PA, Marti M. Pharmaco-toxicological effects of the novel third-generation fluorinate synthetic cannabinoids, 5F-ADBINACA, AB-FUBINACA, and STS-135 in mice. In vitro and in vivo studies. Hum Psychopharmacol. 2017 May;32(3). doi: 10.1002/hup.2601. Epub 2017 Jun 9. PubMed PMID: 28597570.
13: Lam RPK, Tang MHY, Leung SC, Chong YK, Tsui MSH, Mak TWL. Supraventricular tachycardia and acute confusion following ingestion of e-cigarette fluid containing AB-FUBINACA and ADB-FUBINACA: a case report with quantitative analysis of serum drug concentrations. Clin Toxicol (Phila). 2017 Aug;55(7):662-667. doi: 10.1080/15563650.2017.1307385. Epub 2017 Apr 10. PubMed PMID: 28393558.
14: Gatch MB, Forster MJ. Δ9-Tetrahydrocannabinol-like effects of novel synthetic cannabinoids found on the gray market. Behav Pharmacol. 2015 Aug;26(5):460-8. doi: 10.1097/FBP.0000000000000150. PubMed PMID: 26061356; PubMed Central PMCID: PMC4497846.
15: Hess C, Stockhausen S, Kernbach-Wighton G, Madea B. Death due to diabetic ketoacidosis: Induction by the consumption of synthetic cannabinoids? Forensic Sci Int. 2015 Dec;257:e6-11. doi: 10.1016/j.forsciint.2015.08.012. Epub 2015 Aug 29. PubMed PMID: 26363623.
16: Hess C, Krueger L, Unger M, Madea B. Freeze-thaw stability and long-term stability of 84 synthetic cannabinoids in serum. Drug Test Anal. 2016 Nov 8. doi: 10.1002/dta.2133. [Epub ahead of print] PubMed PMID: 27863089.
17: Vaiano F, Busardò FP, Palumbo D, Kyriakou C, Fioravanti A, Catalani V, Mari F, Bertol E. A novel screening method for 64 new psychoactive substances and 5 amphetamines in blood by LC-MS/MS and application to real cases. J Pharm Biomed Anal. 2016 Sep 10;129:441-449. doi: 10.1016/j.jpba.2016.07.009. Epub 2016 Jul 7. PubMed PMID: 27490334.
18: Drug Enforcement Administration, Department of Justice. Schedules of controlled substances: temporary placement of four synthetic cannabinoids into Schedule I. Final order. Fed Regist. 2014 Feb 10;79(27):7577-82. PubMed PMID: 24605391.
19: Maeda H, Kikura-Hanajiri R, Kawamura M, Nagashima E, Yoshida KI. AB-CHMINACA-induced sudden death from non-cardiogenic pulmonary edema. Clin Toxicol (Phila). 2017 Jul 14:1-3. doi: 10.1080/15563650.2017.1340648. [Epub ahead of print] PubMed PMID: 28707493.
20: Behonick G, Shanks KG, Firchau DJ, Mathur G, Lynch CF, Nashelsky M, Jaskierny DJ, Meroueh C. Four postmortem case reports with quantitative detection of the synthetic cannabinoid, 5F-PB-22. J Anal Toxicol. 2014 Oct;38(8):559-62. doi: 10.1093/jat/bku048. Epub 2014 May 29. PubMed PMID: 24876364; PubMed Central PMCID: PMC4334789.
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